3-{2-[(2-methylphenyl)amino]-1,3-thiazol-4-yl}-2H-chromen-2-one

• IUPAC Name: 3-[2-(2-methylanilino)-1,3-thiazol-4-yl]chromen-2-one
• InChI: InChI=1S/C19H14N2O2S/c1-12-6-2-4-8-15(12)20-19-21-16(11-24-19)14-10-13-7-3-5-9-17(13)23-18(14)22/h2-11H,1H3,(H,20,21)
• InChI Key: IGYRJJQNIUTGEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC2=NC(=CS2)C3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C19H14N2O2S
• DSSTOX Substance ID: DTXSID90970102
• Molecular Weight: 334.4 g/mol
• CAS RN: 5478-06-8

Description

3-{2-[(2-methylphenyl)amino]-1,3-thiazol-4-yl}-2H-chromen-2-one, also known as MPTC, is a synthetic compound that has been studied for its potential therapeutic applications in various diseases. MPTC belongs to the class of thiazole derivatives and has a unique chemical structure that makes it an interesting target for scientific research.

Scientific Research Applications

Antimicrobial Activity and Polymer Applications

• Antimicrobial Polyurethane Coatings : A derivative of 3-{2-[(2-methylphenyl)amino]-1,3-thiazol-4-yl}-2H-chromen-2-one, specifically 2-(2-amino-1,3-thiazol-4-yl)-3H-benzo[f]chromen-3-one, demonstrated significant antimicrobial properties when incorporated into polyurethane varnishes. These coatings, applied on glass and steel panels, exhibited excellent antimicrobial effects. Molecular modeling studies confirmed the biological safety and compliance with Lipinski's rule of five. The addition of this compound also slightly enhanced the physical and mechanical properties of the polyurethane varnish (El‐Wahab et al., 2014).

Synthesis Techniques

• Two-Component Synthesis : An efficient method for synthesizing a series of 3-(2-(substituted phenylamino)thiazol-4-yl)-2H-chromen-2-ones was developed. This involved reacting 3-(2-thiocyanatoacetyl)-2H-chromen-2-one with various substituted anilines. The structure of one specific compound, 3-(2-(4-Methylphenylamino)thiazol-4-yl)-2H-chromen-2-one, was thoroughly characterized, indicating a potential avenue for producing diverse derivatives (Saeed et al., 2013).

Applications in Organic Chemistry

• One-Pot Four-Component Gewald Reaction : A novel approach for synthesizing 5-amino-4-[4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl]-3-arylthiophene-2-carbonitriles was outlined. This utilized a one-pot four-component reaction under environmentally friendly conditions. The method offered advantages such as mild reaction conditions, high yields, fast reaction times, and broad substrate scope (Kavitha et al., 2018).